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Compound of Interest

D-Galactose-6-O-sulfate sodium
Compound Name: |
salt

Cat. No.: B12402404

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with D-
Galactose-6-O-sulfate sodium salt.

Frequently Asked Questions (FAQSs)
Q1: What is the expected solubility of D-Galactose-6-O-sulfate sodium salt?

Al: D-Galactose-6-O-sulfate sodium salt is described as being slightly soluble in water and
methanol.[1] One supplier provides a quantitative value of 125 mg/mL in water, which may
require the use of sonication to achieve. It is important to note that the solubility of the non-
sulfated form, D-galactose, in PBS (pH 7.2) is approximately 10 mg/mL.[2]

Q2: What are the recommended storage conditions for D-Galactose-6-O-sulfate sodium salt?

A2: It is recommended to store D-Galactose-6-O-sulfate sodium salt at -20°C under an inert
atmosphere.[1][3] For stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1
month is suggested to prevent inactivation from repeated freeze-thaw cycles.[4]

Q3: What is the appearance of D-Galactose-6-O-sulfate sodium salt?
A3: D-Galactose-6-O-sulfate sodium salt is typically a white to off-white solid.[1]

Q4: What are the key identifiers for D-Galactose-6-O-sulfate sodium salt?
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A4: The key identifiers are:

e CAS Number: 125455-62-1[3][5][6]

e Molecular Formula: CeH11NaO9S[3][5]
e Molecular Weight: 282.20 g/mol [5]

Solubility and Dissolution Troubleshooting Guide

Users may encounter challenges when dissolving D-Galactose-6-O-sulfate sodium salt. This
guide provides a systematic approach to troubleshooting these issues.

Problem: The compound is not dissolving or is dissolving very slowly.

Potential Causes and Solutions:
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Potential Cause

Suggested Solution

Insufficient Solvent Volume

The concentration may be too high for the
solvent. Refer to the known solubility in water
(125 mg/mL) as a starting point. Gradually add

more solvent while observing for dissolution.

Low Temperature

For many solids, solubility increases with
temperature. Gently warm the solution while
stirring. Avoid excessive heat which could

degrade the compound.

Inadequate Agitation

Simple inversion or gentle swirling may not be
sufficient. Use a vortex mixer or a magnetic
stirrer to increase agitation. For difficult-to-
dissolve solids, sonication in an ultrasonic bath

can be very effective.

Particle Size

Larger crystals have a smaller surface area,
leading to slower dissolution. If possible and
safe to do so, gently grinding the solid into a

finer powder can increase the dissolution rate.

pH of the Solution

The solubility of compounds with ionizable
groups can be pH-dependent. While information
for this specific compound is limited, you can
experimentally test a small amount of material in
buffers of different pH values to assess the

impact on solubility.

Dissolved Gases in Solvent

Dissolved gases can sometimes interfere with
the dissolution process.[7] Using degassed
solvents, which can be prepared by sonication
or sparging with an inert gas, may improve

dissolution.[7]

Logical Flow for Troubleshooting Dissolution Issues:
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Start: Compound not dissolving

|

Is the concentration below 125 mg/mL in water?

Lo

Increase solvent volume Yes

}

Increase agitation (vortex/stir)

Still not dissolved

Use sonication

Still not dissolved

Apply gentle heat

Still not diss¢lved Dissolved

Experiment with different pH buffers Dissolved

Still not dissolved Dissolved

Use degassed solvent Dissolved

Still not digsolved Dissolved

Consult Technical Support Dissolution Successful
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Start: Determine Solubility

'

Add excess compound to vial

'

Add known volume of solvent

'

Equilibrate on shaker (18-24h)

'

Centrifuge to pellet solid

'

Filter supernatant

'

Quantify concentration (e.g., HPLC)

'

Report solubility (mg/mL or M)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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